Cas no 62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1))
62576-77-6 structure
Product Name:Phenol, 4-fluoro-, compd. with benzene (1:1)
CAS No:62576-77-6
MF:C12H11FO
MW:190.213546991348
CID:439591
PubChem ID:71385071
Update Time:2025-04-19
Phenol, 4-fluoro-, compd. with benzene (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Phenol, 4-fluoro-, compd. with benzene (1:1)
- benzene,4-fluorophenol
- 62576-77-6
- DTXSID00807314
- 4-Fluorophenol--benzene (1/1)
-
- Inchi: 1S/C6H5FO.C6H6/c7-5-1-3-6(8)4-2-5;1-2-4-6-5-3-1/h1-4,8H;1-6H
- InChI Key: WDYALQAHROWXTO-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)O.C1C=CC=CC=1
Computed Properties
- Exact Mass: 190.07943
- Monoisotopic Mass: 190.079393132g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 82.4
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
Phenol, 4-fluoro-, compd. with benzene (1:1) Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1)) Related Products
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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